Cas no 94192-18-4 (3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid)
94192-18-4 structure
Product Name:3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid
CAS No:94192-18-4
MF:C12H12N2O4
MW:248.234683036804
MDL:MFCD00098187
CID:798086
PubChem ID:689155
Update Time:2025-04-19
3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole-5-propanoicacid, 3-(4-methoxyphenyl)-
- 3-[3-(4-Methoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid
- 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
- CS-0243422
- EN300-26345
- LS-03989
- WRFNXLGYERRRTO-UHFFFAOYSA-N
- F0901-0811
- Maybridge3_001311
- SMR000132006
- CHEMBL1421066
- J-511463
- DTXSID70351056
- AKOS000112010
- MFCD00098187
- 3-[3-(4-METHOXYPHENYL)-1,2,4-OXADIAZOL-5-YL]PROPANOICACID
- Z57674494
- 3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoic acid
- 3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoicacid
- MLS000521598
- FT-0750782
- HMS1434L13
- SCHEMBL1567346
- 94192-18-4
- HMS2542K15
- IDI1_012698
- 1,2,4-Oxadiazole-5-propanoic acid, 3-(4-methoxyphenyl)-
- G41217
- ALBB-012725
- STK239145
- 3-(3-(4-methoxyphenyl)-[1,2,4]-oxadiazol-5-yl) propanoic acid
- 3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid
-
- MDL: MFCD00098187
- Inchi: 1S/C12H12N2O4/c1-17-9-4-2-8(3-5-9)12-13-10(18-14-12)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
- InChI Key: WRFNXLGYERRRTO-UHFFFAOYSA-N
- SMILES: O1C(CCC(=O)O)=NC(C2C=CC(=CC=2)OC)=N1
Computed Properties
- Exact Mass: 248.07970687g/mol
- Monoisotopic Mass: 248.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 85.4Ų
Experimental Properties
- Density: 1.293
- Boiling Point: 463.5°C at 760 mmHg
- Flash Point: 234.1°C
- Refractive Index: 1.556
3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 058798-1g |
3-[3-(4-Methoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid |
94192-18-4 | 1g |
£409.00 | 2022-03-01 | ||
| Chemenu | CM311899-1g |
3-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoic acid |
94192-18-4 | 95% | 1g |
$587 | 2024-07-19 | |
| TRC | M229345-100mg |
3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid |
94192-18-4 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M229345-500mg |
3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid |
94192-18-4 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M229345-1g |
3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid |
94192-18-4 | 1g |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-26345-0.05g |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
94192-18-4 | 95.0% | 0.05g |
$79.0 | 2025-02-20 | |
| Enamine | EN300-26345-0.1g |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
94192-18-4 | 95.0% | 0.1g |
$118.0 | 2025-02-20 | |
| Enamine | EN300-26345-0.25g |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
94192-18-4 | 95.0% | 0.25g |
$168.0 | 2025-02-20 | |
| Enamine | EN300-26345-0.5g |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
94192-18-4 | 95.0% | 0.5g |
$265.0 | 2025-02-20 | |
| Enamine | EN300-26345-1.0g |
3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
94192-18-4 | 95.0% | 1.0g |
$339.0 | 2025-02-20 |
3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
94192-18-4 (3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid) Related Products
- 94192-16-2(3-3-(3-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)
- 876721-15-2(4-3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)
- 851628-34-7(4-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)
- 883546-59-6(4-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)
- 883546-54-1(4-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)
- 322725-48-4(3-3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)
- 24088-59-3(3-(3-Phenyl-1,2,4-oxadiazol-5-yl)propanoic acid)
- 738593-99-2(3-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid)
- 500026-33-5(3-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanoic acid)
- 94192-17-3(3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk